4-M-Bromophenyl-1-methylimidazole

• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• IUPAC Name: 4-(3-bromophenyl)-1-methylimidazole
• InChI: InChI=1S/C10H9BrN2/c1-13-6-10(12-7-13)8-3-2-4-9(11)5-8/h2-7H,1H3
• InChI Key: MNPNCOFXZACPQV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C2=CC(=CC=C2)Br

Description

4-M-Bromophenyl-1-methylimidazole is a useful research compound. Its molecular formula is C10H9BrN2 and its molecular weight is 237.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Using the method of Hazeldine et al., J. Chem. Soc., 125, 1431-41 (1924) a mixture of dimethylsulphate (145 μl, 1.53 mmol) and 4-m-bromophenyl imidazole (341 mg; 1.54 mmol) was stirred under N2 until the reaction mixture became extremely viscous. Toluene (150 μl) was added, and the mixture was heated at 100° C. for 1 hour. After cooling to ambient temperature, H2O (5 ml) was added, and the reaction mixture was brought to pH 9 with NaOH solution. It was then extracted with CH2Cl2 (2×10 ml). The organic layers were washed with brine, dried (MgSO4), and concentrated in vacuo to give 262 mg crude product mixed with starting material. Purification using preparative TLC on 2-1000μ Si Gel GF plates (eluting with 5% MeOH in CH2Cl2 and extracting with 10% MeOH in CH2Cl2) provided the product, 4-m-bromophenyl-1-methylimidazole (121 mg, 33% yield) as the least polar band.